7-iodo-1-isopropyl-1H-pyrazolo[4,3-b]pyridine

• Molecular Formula: C9H10IN3
• Molecular Weight: 287.10 g/mol
• IUPAC Name: 7-iodo-1-propan-2-ylpyrazolo[4,3-b]pyridine
• InChI: InChI=1S/C9H10IN3/c1-6(2)13-9-7(10)3-4-11-8(9)5-12-13/h3-6H,1-2H3
• InChI Key: WPOIRDSPMALPQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=CN=C2C=N1)I

Description

7-iodo-1-isopropyl-1H-pyrazolo[4,3-b]pyridine is a useful research compound. Its molecular formula is C9H10IN3 and its molecular weight is 287.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Iodo-2H-pyrazolo[4,3-b]pyridine (100 mg, 0.408 mmol), 2-iodopropane (0.049 ml, 0.490 mmol) and sodium hydride (19.59 mg, 0.816 mmol) were combined in DMF (5 mL). The mixture was stirred at room temperature for 1 hour then quenched by the addition of ice. The reaction mixture was purified by preparative HPLC eluting with a gradient of 20-90% 10 mmol NH4HCO3 in 20/80 (v/v) water/acetonitrile in 10 mmol NH4HCO3 in water using a Phenomenex Gemini Prep 5 μm C18, 75×30 mm column to give 7-iodo-2-isopropyl-2H-pyrazolo[4,3-b]pyridine (35 mg, 29.9% yield) and 7-iodo-1-isopropyl-1H-pyrazolo[4,3-b]pyridine (25 mg, 0.34% yield). MS [M+H] found 288.1.